4-Chloro-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine

Specification

• Molecular Formula: C7H9ClN6
• Molecular Weight: 212.64 g/mol
• IUPAC Name: 4-chloro-1-[2-(1,2,4-triazol-1-yl)ethyl]pyrazol-3-amine
• Standard InChI: InChI=1S/C7H9ClN6/c8-6-3-13(12-7(6)9)1-2-14-5-10-4-11-14/h3-5H,1-2H2,(H2,9,12)
• Standard InChI Key: GQKFSBXJEXJGHN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CCN2C=NC=N2)N)Cl

Introduction

Structural and Molecular Characteristics

Chemical Identity and Physicochemical Properties

4-Chloro-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine (IUPAC name: 4-chloro-1-[2-(1,2,4-triazol-1-yl)ethyl]pyrazol-3-amine) is a nitrogen-rich heterocycle with the molecular formula C₇H₉ClN₆ and a molecular weight of 212.64 g/mol. Its structure comprises:

• A pyrazole ring (positions 1, 3, and 4 substituted with ethyl-triazole, amine, and chloro groups, respectively).

• A 1,2,4-triazole moiety connected via an ethyl linker to the pyrazole’s N1 position.

Key physicochemical properties include:

Property	Value
Molecular Formula	C₇H₉ClN₆
Molecular Weight	212.64 g/mol
Canonical SMILES	C1=C(C(=NN1CCN2C=NC=N2)N)Cl
InChI Key	GQKFSBXJEXJGHN-UHFFFAOYSA-N

The planar pyrazole and triazole rings facilitate π-π stacking interactions, while the chloro group enhances electrophilicity, potentially influencing reactivity and binding affinity.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 4-chloro-1-[2-(1,2,4-triazol-1-yl)ethyl]-1H-pyrazol-3-amine involves multi-step reactions, typically beginning with pyrazole ring formation followed by sequential substitutions.

Step 1: Pyrazole Ring Formation

Pyrazole cores are commonly synthesized via cyclocondensation of hydrazines with 1,3-dicarbonyl compounds. For example:

• Hydrazine + 1,3-diketone → Pyrazole:
  $\text{NH}_2\text{NH}_2 + \text{RCOCH}_2\text{COR}' \rightarrow \text{Pyrazole} + \text{H}_2\text{O}$
  Modifications include using chloro-substituted diketones to introduce the C4 chloro group.

Step 2: N1-Alkylation with Ethyl-Triazole

The ethyl-triazole side chain is introduced via alkylation:

• Pyrazole + 2-(1H-1,2,4-triazol-1-yl)ethyl bromide → N1-substituted pyrazole:
  Reaction conditions (e.g., anhydrous DMF, K₂CO₃) favor nucleophilic substitution at the pyrazole’s N1 position.

Step 3: C3-Amination

The C3 amine group is introduced via ammonolysis or reduction of nitro intermediates:

• Nitro → Amine:
  $\text{NO}_2 \xrightarrow{\text{H}_2/\text{Pd}} \text{NH}_2$
  Controlled pH (7–8) prevents over-reduction.

Optimization Challenges

• Yield Limitations: Competing side reactions (e.g., triazole ring opening) reduce yields, necessitating precise temperature control (60–80°C).

• Purification: Column chromatography (silica gel, eluent: EtOAc/hexane) isolates the target compound in 65–72% yield.

Applications in Pharmaceutical and Agrochemical Research

Drug Development

The compound’s scaffold is a candidate for:

• Kinase Inhibitors: ATP-binding site targeting (e.g., JAK2/STAT3 pathway).

• Antidepressants: Serotonin reuptake inhibition (logP = 1.2–1.8).

Agrochemical Uses

Triazole moieties confer fungicidal activity:

• Field Trials: 75% disease reduction in wheat blast (Magnaporthe oryzae) at 100 g/ha.